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Compound of Interest

Compound Name: Amine-PEG3-Desthiobiotin

Cat. No.: B11829155

For Researchers, Scientists, and Drug Development Professionals

The reversible binding of desthiobiotin to streptavidin is a cornerstone of modern affinity
purification techniques, offering a gentler alternative to the near-irreversible bond of biotin. This
guide provides an objective comparison of the elution efficiency of desthiobiotin-tagged
molecules from streptavidin resins using varying concentrations of free biotin. The information
presented herein is supported by experimental data and detailed protocols to aid in the
optimization of your purification workflows.

The Principle of Competitive Elution

The desthiobiotin-streptavidin interaction, with a dissociation constant (Kd) of approximately
10-11 M, is significantly weaker than the biotin-streptavidin interaction (Kd = 10> M).[1][2] This
difference in affinity is the basis for competitive elution. When a solution containing an excess
of free biotin is introduced to a streptavidin resin with bound desthiobiotinylated molecules, the
biotin, having a much higher affinity, displaces the desthiobiotin-tagged molecules, leading to
their elution.[1][2]

Visualizing the Competitive Elution Workflow

The following diagram illustrates the process of capturing a desthiobiotinylated protein and its
subsequent elution through competition with free biotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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